Cas no 917761-33-2 ((2-Chloro-4-fluorophenyl)(methyl)sulfane)
917761-33-2 structure
Product Name:(2-Chloro-4-fluorophenyl)(methyl)sulfane
CAS No:917761-33-2
MF:C7H6ClFS
MW:176.638943195343
CID:784860
PubChem ID:66755728
Update Time:2024-03-01
(2-Chloro-4-fluorophenyl)(methyl)sulfane Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-chloro-4-fluoro-1-(methylthio)-
- 2-chloro-4-fluoro-1-methylsulfanylbenzene
- (2-chloro-4-fluorophenyl)(methyl)sulfane
- UPBIZDKASLVLAQ-UHFFFAOYSA-N
- 2-Chloro-4-fluoro-1-(methylsulfanyl)benzene
- (2-Chloro-4-fluorophenyl)(methyl)sulfane
-
- Inchi: 1S/C7H6ClFS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,1H3
- InChI Key: UPBIZDKASLVLAQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1SC)F
Computed Properties
- Exact Mass: 175.9862772g/mol
- Monoisotopic Mass: 175.9862772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3
- XLogP3: 3.2
(2-Chloro-4-fluorophenyl)(methyl)sulfane Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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